Cas no 2138033-79-9 (4-amino-3-methyl-3-4-(trifluoromethoxy)phenylbutanoic acid)

• Product Name: 4-amino-3-methyl-3-4-(trifluoromethoxy)phenylbutanoic acid
• CAS No: 2138033-79-9
• MF: C₁₂H₁₄F₃NO₃
• MW: 277.239674091339
• CID: 6357978
• PubChem ID: 165791634
• Update Time: 2025-10-31

4-amino-3-methyl-3-4-(trifluoromethoxy)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-methyl-3-4-(trifluoromethoxy)phenylbutanoic acid
• 2138033-79-9
• EN300-1178601
• 4-amino-3-methyl-3-[4-(trifluoromethoxy)phenyl]butanoic acid

• Inchi： 1S/C12H14F3NO3/c1-11(7-16,6-10(17)18)8-2-4-9(5-3-8)19-12(13,14)15/h2-5H,6-7,16H2,1H3,(H,17,18)
• InChI Key： PFDANXFRTLPLDS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(C)(CN)CC(=O)O)(F)F

Computed Properties

• Exact Mass: 277.09257779g/mol
• Monoisotopic Mass: 277.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on 4-amino-3-methyl-3-4-(trifluoromethoxy)phenylbutanoic acid

Chemical Profile of 4-amino-3-methyl-3-4-(trifluoromethoxy)phenylbutanoic acid (CAS No. 2138033-79-9)

4-amino-3-methyl-3-4-(trifluoromethoxy)phenylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2138033-79-9, is a specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by the presence of both amino and carboxylic acid functional groups, alongside a phenyl ring substituted with a trifluoromethoxy group. Such structural features make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The molecular formula of 4-amino-3-methyl-3-4-(trifluoromethoxy)phenylbutanoic acid can be expressed as C₁₂H₁₃F₃NO₃, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, and oxygen atoms. The presence of the trifluoromethoxy group (–OCHF₃) introduces fluorine atoms into the molecule, which are well-known for their ability to modulate metabolic stability and binding affinity in drug candidates. This substitution pattern is frequently employed in medicinal chemistry to enhance the pharmacokinetic properties of bioactive molecules.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorinated aromatic rings due to their potential advantages over non-fluorinated analogs. The trifluoromethoxy-substituted phenyl ring in 4-amino-3-methyl-3-4-(trifluoromethoxy)phenylbutanoic acid may contribute to improved solubility, reduced metabolic degradation, and enhanced receptor binding affinity. These attributes are critical factors in the design of next-generation therapeutics aimed at treating various diseases.

The carboxylic acid group (–COOH) in this compound provides a site for potential derivatization, enabling the synthesis of esters, amides, or salts that could further tailor its biological activity. Additionally, the amino group (–NH₂) offers opportunities for conjugation with other biomolecules or for further functionalization to enhance targeting specificity. These versatile structural features make 4-amino-3-methyl-3-4-(trifluoromethoxy)phenylbutanoic acid a valuable scaffold for medicinal chemists exploring new pharmacological entities.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid evaluation of compounds like 4-amino-3-methyl-3-4-(trifluoromethoxy)phenylbutanoic acid for their potential biological activity. Virtual screening techniques have been employed to identify hit compounds that exhibit promising interactions with target enzymes or receptors. The structural motifs present in this molecule, such as the fluorinated phenyl ring and the amino acid-like backbone, suggest potential applications in modulating pathways involved in inflammation, metabolism, or neurodegeneration.

In the context of drug discovery, 4-amino-3-methyl-3-4-(trifluoromethoxy)phenylbutanoic acid may serve as a key intermediate in the synthesis of more complex derivatives with enhanced therapeutic profiles. Its incorporation into peptidomimetics or small-molecule inhibitors could lead to novel treatments for conditions such as cancer, autoimmune disorders, or central nervous system (CNS) diseases. The trifluoromethoxy group, in particular, has been shown to improve oral bioavailability and prolong half-life in several clinical candidates, underscoring its importance as a structural feature.

The synthesis of 4-amino-3-methyl-3-4-(trifluoromethoxy)phenylbutanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitution at the trifluoromethoxy position, and stereoselective reduction are often employed to construct the desired molecular framework. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

Evaluation of the pharmacological properties of 4-amino-3-methyl-3-4-(trifluoromethoxy)phenylbutanoic acid has revealed potential applications in several therapeutic areas. Preclinical studies have suggested that derivatives of this compound may exhibit inhibitory effects on enzymes implicated in disease progression. For instance, modifications to the carboxylic acid moiety could yield potent inhibitors of proteases or kinases that play roles in cancer signaling pathways. Similarly, alterations to the amino group might enhance binding interactions with receptors involved in pain modulation or neurotransmitter regulation.

The role of fluorine-containing compounds in modern medicine cannot be overstated. The unique electronic properties of fluorine atoms allow them to influence both the physical and chemical behavior of molecules. In 4-amino-3-methyl-3-4-(trifluoromethoxy)phenylbutanoic acid, the trifluoromethoxy group contributes to electron-withdrawing effects that can modulate hydrogen bonding interactions and lipophilicity—a critical parameter for drug absorption and distribution. Such fine-tuning at the molecular level is essential for optimizing drug efficacy while minimizing side effects.

As research continues to uncover new biological targets and mechanisms underlying human diseases, compounds like 4-amino-3-methyl-3-4-(trifluoromethoxy)phenylbutanoic acid will remain at the forefront of pharmaceutical innovation. Their structural complexity and functional diversity provide chemists with ample opportunities to design molecules that address unmet medical needs more effectively than existing therapies. Collaborative efforts between synthetic chemists, biologists, and clinicians will be crucial in translating these findings into safe and effective treatments for patients worldwide.